Cas no 1314406-48-8 (Methyl 2-[5-[3-(1-Naphthyloxy)phenyl]-2H-tetrazol-2-yl]acetate)

• Product Name: Methyl 2-[5-[3-(1-Naphthyloxy)phenyl]-2H-tetrazol-2-yl]acetate
• CAS No: 1314406-48-8
• MF: C₂₀H₁₆N₄O₃
• MW: 360.366044044495
• CID: 1056647
• PubChem ID: 77134454
• Update Time: 2025-04-20

Methyl 2-[5-[3-(1-Naphthyloxy)phenyl]-2H-tetrazol-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[5-[3-(1-Naphthyloxy)phenyl]-2H-tetrazol-2-yl]acetate
• 5-[3-(1-naphthalenyloxy)phenyl]-2H-Tetrazole-2-acetic acid methyl ester
• Methyl {5-[3-(1-naphthyloxy)phenyl]-2H-tetrazol-2-yl}acetate
• DTXSID601145560
• CS-0444583
• methyl 2-[5-(3-naphthalen-1-yloxyphenyl)tetrazol-2-yl]acetate
• AC7580
• SY014794
• A922254
• Methyl2-[5-[3-(1-Naphthyloxy)phenyl]-2H-tetrazol-2-yl]acetate
• 2H-Tetrazole-2-acetic acid, 5-[3-(1-naphthalenyloxy)phenyl]-, methyl ester
• AKOS027256771
• methyl 2-{5-[3-(naphthalen-1-yloxy)phenyl]-2H-1,2,3,4-tetrazol-2-yl}acetate
• MFCD19442775
• DB-023578
• Methyl 2-(5-(3-(naphthalen-1-yloxy)phenyl)-2H-tetrazol-2-yl)acetate
• 1314406-48-8

• MDL： MFCD19442775
• Inchi： 1S/C20H16N4O3/c1-26-19(25)13-24-22-20(21-23-24)15-8-4-9-16(12-15)27-18-11-5-7-14-6-2-3-10-17(14)18/h2-12H,13H2,1H3
• InChI Key： RNVHYBNJIWUDGE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C2N=NN(CC(=O)OC)N=2)C=1)C1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 360.12200
• Monoisotopic Mass: 360.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• PSA: 79.13000
• LogP: 3.45860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives